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Cat. No.: B166255 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the solubility of disodium 1,3-
benzenedisulfonate, a compound of interest in pharmaceutical and chemical research. A

thorough review of available literature indicates that while the aqueous solubility of disodium
1,3-benzenedisulfonate is well-documented, quantitative data on its solubility in organic

solvents is not readily available. This guide summarizes the known solubility information,

provides a general experimental protocol for determining solubility, and presents a logical

workflow for solubility assessment.

Introduction
Disodium 1,3-benzenedisulfonate is an organic salt with a variety of industrial and potential

pharmaceutical applications. Its solubility is a critical physicochemical property that influences

its behavior in various systems, including formulation, synthesis, and biological assays.

Understanding its solubility profile in different solvent systems is essential for its effective

application in research and development.

Physicochemical Properties
Molecular Formula: C₆H₄Na₂O₆S₂[1][2]
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Molecular Weight: 282.20 g/mol [1][2]

Appearance: White to off-white crystalline powder or granules.[3]

Solubility Data
A comprehensive literature search reveals a significant amount of data on the aqueous

solubility of disodium 1,3-benzenedisulfonate. However, there is a notable absence of

specific quantitative solubility data for this compound in common organic solvents.

Table 1: Quantitative Solubility Data for Disodium 1,3-benzenedisulfonate

Solvent Temperature (°C) Solubility (g/L)

Water 20 663[1][2][4][5][6][7][8][9]

Methanol Not Reported Data not available

Ethanol Not Reported Data not available

Acetone Not Reported Data not available

Dimethyl Sulfoxide (DMSO) Not Reported Data not available

Acetonitrile Not Reported Data not available

Dichloromethane Not Reported Data not available

Qualitative Solubility Information:

Based on the principles of "like dissolves like," as an ionic salt, disodium 1,3-
benzenedisulfonate is expected to have low solubility in nonpolar organic solvents. Its

solubility in polar aprotic solvents like dimethyl sulfoxide (DMSO) and polar protic solvents like

methanol and ethanol would theoretically be higher than in nonpolar solvents, but likely

significantly lower than in water.

Experimental Protocol for Solubility Determination
Given the lack of specific published methods for disodium 1,3-benzenedisulfonate, a general

experimental protocol for determining the solubility of a solid in a solvent is provided below.
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This method can be adapted for various organic solvents.

Objective: To determine the saturation solubility of disodium 1,3-benzenedisulfonate in a

selected organic solvent at a specific temperature.

Materials:

Disodium 1,3-benzenedisulfonate

Selected organic solvent (e.g., methanol, ethanol, DMSO)

Analytical balance

Vials with screw caps

Constant temperature shaker or water bath

Centrifuge

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical

instrument for quantification

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of disodium 1,3-benzenedisulfonate to a series of vials.

Add a known volume of the selected organic solvent to each vial.

Securely cap the vials to prevent solvent evaporation.

Place the vials in a constant temperature shaker or water bath set to the desired

temperature (e.g., 25 °C).

Equilibrate the samples for a sufficient period (e.g., 24-48 hours) to ensure saturation is

reached. The equilibration time should be determined experimentally.

Sample Collection and Preparation:
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After equilibration, carefully remove the vials from the shaker.

Allow the vials to stand undisturbed for a short period to allow for the settling of excess

solid.

Centrifuge the vials at a high speed to ensure complete separation of the solid from the

supernatant.

Carefully withdraw an aliquot of the clear supernatant.

Dilute the aliquot with a suitable solvent to a concentration within the calibration range of

the analytical method.

Quantification:

Analyze the diluted samples using a validated analytical method, such as HPLC with UV

detection.

Prepare a calibration curve using standard solutions of disodium 1,3-
benzenedisulfonate of known concentrations.

Determine the concentration of disodium 1,3-benzenedisulfonate in the diluted samples

by interpolating from the calibration curve.

Calculate the original concentration in the saturated solution, taking into account the

dilution factor. The result will be the solubility of the compound in the chosen solvent at the

specified temperature.

Logical Workflow for Solubility Assessment
The following diagram illustrates a logical workflow for assessing the solubility of a compound

like disodium 1,3-benzenedisulfonate.
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Caption: A logical workflow for the experimental determination of solubility.
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Signaling Pathways and Drug Development
Relevance
The direct involvement of disodium 1,3-benzenedisulfonate in specific signaling pathways is

not extensively documented in the reviewed literature. However, related sulfonated aromatic

compounds have been investigated for their biological activities. For instance, a derivative, 4,5-

dihydroxy-1,3-benzenedisulfonic acid (Tiron), has been shown to induce differentiation and

apoptosis in human promyelotic HL-60 leukemia cells, potentially through the disturbance of

iron metabolism. Further research is required to elucidate any direct effects of disodium 1,3-
benzenedisulfonate on cellular signaling pathways relevant to drug development.

Conclusion
This technical guide consolidates the available information on the solubility of disodium 1,3-
benzenedisulfonate. While its high aqueous solubility is well-established, there is a clear gap

in the literature regarding its solubility in organic solvents. The provided general experimental

protocol and logical workflow offer a framework for researchers to systematically determine

these crucial parameters. Such data will be invaluable for the future application of this

compound in pharmaceutical and chemical research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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